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Compound Name: poly(D,L-lactide-co-glycolide)

Cat. No.: B1216819 Get Quote

An In-depth Technical Resource for Researchers, Scientists, and Drug Development

Professionals

Poly(lactic-co-glycolic acid) (PLGA) is a biocompatible and biodegradable polymer widely

utilized in the development of therapeutic devices and drug delivery systems. The selection of

an appropriate organic solvent is a critical parameter in the design and fabrication of PLGA-

based formulations, directly influencing the manufacturing process, and the physicochemical

properties of the final product. This technical guide provides a detailed overview of the solubility

of PLGA in a range of common organic solvents, complete with quantitative data, experimental

protocols for solubility determination, and a logical workflow for solvent selection.

The solubility of PLGA is not only dependent on the nature of the solvent but is also intrinsically

linked to the polymer's own characteristics, most notably its molecular weight and the molar

ratio of its constituent monomers, lactic acid and glycolic acid. Generally, a higher glycolide

content enhances the polymer's polarity, which in turn affects its interaction with different

solvents.

Quantitative Solubility of PLGA in Organic Solvents
The following table summarizes the solubility of various PLGA copolymers in a selection of

organic solvents. The data has been compiled from a variety of scientific sources and is

intended to serve as a comparative reference. It is important to note that solubility can be

influenced by factors such as the specific molecular weight of the PLGA, temperature, and the

presence of impurities. The solvents are categorized into three main groups: full solvents,
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which are capable of dissolving PLGA across a wide range of lactide:glycolide ratios; semi-

solvents, which exhibit selective solubility based on the lactide content; and non-solvents.
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Solvent
Chemical
Class

PLGA
(50:50)

PLGA
(75:25)

PLGA
(85:15)

Remarks

Full Solvents

Generally

dissolve

PLGA

regardless of

the L:G ratio.

Dichlorometh

ane (DCM)
Halogenated Soluble Soluble Soluble

A common,

highly

effective but

volatile

solvent.[1]

Chloroform Halogenated Soluble Soluble Soluble

Similar to

DCM, offers

excellent

solvation.[2]

Acetone Ketone Soluble Soluble Soluble

A water-

miscible

solvent,

useful in

specific

formulation

processes.[1]

[2]

Tetrahydrofur

an (THF)
Ether Soluble Soluble Soluble

A good

solvent with a

lower boiling

point.[1]

Ethyl Acetate Ester Soluble Soluble Soluble

A

biocompatible

solvent with

moderate

volatility.[1][2]
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Dimethylform

amide (DMF)
Amide Soluble Soluble Soluble

High boiling

point, suitable

for processes

requiring slow

evaporation.

[1]

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide Soluble Soluble Soluble

A highly polar

aprotic

solvent.

Semi-

Solvents

Exhibit

lactide-

dependent

solubility.

Benzyl

Alcohol

Aromatic

Alcohol

Insoluble/Sw

ells
Soluble Soluble

Dissolves

PLGA with

higher lactide

content.[3][4]

Toluene
Aromatic

Hydrocarbon

Insoluble/Sw

ells

Partially

Soluble
Soluble

Solubility

increases

with higher

lactide

content.[3]

n-Butyl

Acetate
Ester Insoluble

Partially

Soluble
Soluble

Demonstrate

s lactide-

dependent

solubility.[3]

2-Pentanone Ketone Insoluble
Partially

Soluble
Soluble

Another

example of a

lactide-

selective

solvent.[3]
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Non-Solvents

Generally do

not dissolve

PLGA.

Methanol Alcohol Insoluble Insoluble Insoluble

Can be used

as a non-

solvent for

precipitation.

[1]

Ethanol Alcohol Insoluble Insoluble Insoluble

Similar to

methanol,

used for

precipitation.

[3]

Hexane Alkane Insoluble Insoluble Insoluble

A non-polar

solvent that

does not

dissolve

PLGA.[3]

Water Insoluble Insoluble Insoluble

PLGA is

hydrophobic

and does not

dissolve in

water.[2]

Experimental Protocol: Gravimetric Determination
of PLGA Solubility
The following protocol outlines a standard gravimetric method for quantitatively determining the

solubility of a specific PLGA sample in an organic solvent. This method is based on the

principle of dissolving the polymer in a known volume of solvent and then measuring the mass

of the undissolved portion.[3][5]

Materials:
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PLGA polymer of known characteristics (L:G ratio, molecular weight)

Selected organic solvent (analytical grade)

Analytical balance (accurate to 0.001 g)

Glass vials with airtight caps (e.g., 20 mL scintillation vials)

Orbital shaker or magnetic stirrer

Pipettes

Vacuum oven or desiccator

Filter paper or centrifuge for separation

Methodology:

Sample Preparation: Accurately weigh a known mass of the dry PLGA polymer (e.g., 100

mg) and transfer it to a glass vial.

Solvent Addition: Add a precise volume of the organic solvent to the vial (e.g., 4 mL) to

achieve a specific concentration (e.g., 25 mg/mL).

Dissolution: Securely cap the vial and place it on an orbital shaker or use a magnetic stirrer.

Agitate the mixture at a controlled temperature (e.g., 30°C) for a predetermined period (e.g.,

overnight or until equilibrium is reached).

Separation of Undissolved Polymer:

For visible undissolved polymer: Carefully decant the supernatant (the clear liquid

containing the dissolved PLGA).

For fine suspensions: Centrifuge the vial to pellet the undissolved polymer before

decanting the supernatant. Alternatively, filter the solution through a pre-weighed filter

paper.
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Drying of Undissolved Polymer: Transfer the undissolved polymer (or the filter paper with the

polymer) to a vacuum oven. Dry the polymer at a temperature below its glass transition

temperature (e.g., 50-60°C) until a constant mass is achieved. Cooling should be done in a

desiccator to prevent moisture absorption.

Mass Determination: Accurately weigh the dried, undissolved polymer.

Calculation of Solubility:

Mass of dissolved PLGA = Initial mass of PLGA - Mass of undissolved PLGA

Solubility (in mg/mL) = Mass of dissolved PLGA (mg) / Volume of solvent (mL)

Logical Workflow for PLGA Solvent Selection
The selection of an appropriate solvent for a PLGA-based formulation is a multi-faceted

process that requires consideration of various factors beyond simple solubility. The following

diagram illustrates a logical workflow to guide researchers and developers in making an

informed solvent choice.
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Start: Define Formulation Requirements

Select PLGA
(L:G Ratio, MW, End Group)

Define Application
(e.g., Microspheres, Nanoparticles, Film, Implant)

Consider Drug Properties
(Solubility, Stability)

Initial Solvent Screening
(Consult Solubility Table)

Evaluate Process Parameters
(Volatility, Boiling Point, Viscosity)

Perform Experimental
Solubility Testing

Assess Biocompatibility & Residual Levels
(Toxicity, Regulatory Acceptance)

Final Solvent Selection

Click to download full resolution via product page

Caption: A workflow for selecting an optimal organic solvent for PLGA formulations.

This comprehensive guide provides a foundational understanding of PLGA solubility in organic

solvents, equipping researchers and drug development professionals with the necessary data

and methodologies to make informed decisions in their formulation development endeavors.

The provided workflow further aids in navigating the complexities of solvent selection, ensuring

the development of safe, effective, and robust PLGA-based drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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